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Compound of Interest

Compound Name: Borax

Cat. No.: B076245 Get Quote

This technical guide provides a comprehensive analysis of the thermal decomposition of borax
decahydrate (Na₂B₄O₇·10H₂O). Intended for researchers, scientists, and professionals in drug

development, this document details the sequential dehydration and transformation processes,

supported by quantitative data from thermogravimetric (TGA) and differential thermal analysis

(DTA).

Introduction
Borax decahydrate, also known as sodium tetraborate decahydrate, is a hydrated salt of boric

acid with the chemical formula Na₂B₄O₇·10H₂O. Its structure is more accurately represented as

Na₂[B₄O₅(OH)₄]·8H₂O, indicating that eight water molecules are present as waters of

crystallization while two are incorporated as hydroxyl groups within the borate ion complex.[1]

This structural distinction is crucial as the removal of these two types of water molecules occurs

at different energy levels and temperatures.[1] The thermal decomposition of borax is a multi-

step process involving dehydration to form various lower hydrates and eventually anhydrous

borax, which then melts at higher temperatures. Understanding this process is vital for its

industrial applications, such as in the production of high-quality glasses, ceramics, and as a

flux material in metallurgy.[1]

Mechanism of Thermal Decomposition
The thermal decomposition of borax decahydrate is primarily a process of sequential

dehydration. As the temperature increases, the compound loses its water molecules in distinct

stages, culminating in the formation of anhydrous borax (Na₂B₄O₇).
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The generally accepted pathway involves the following key transformations:

Initial Dehydration: Borax decahydrate loses eight of its ten water molecules to form borax
pentahydrate (often referred to as tincalconite in its mineral form, Na₂B₄O₅(OH)₄·3H₂O).[2]

This initial, major water loss occurs at relatively low temperatures.

Intermediate Dehydration: The remaining water molecules, including those from the hydroxyl

groups, are removed at higher temperatures.

Crystallization of Anhydrous Borax: Following complete dehydration, the resulting

amorphous anhydrous borax undergoes an exothermic crystallization event.[3]

Melting: Finally, the crystalline anhydrous borax melts at a high temperature.[3]

The diagram below illustrates the logical flow of the decomposition process.

Caption: Logical workflow of the thermal decomposition of borax decahydrate.

Quantitative Thermal Analysis Data
The thermal decomposition has been characterized using techniques like Thermogravimetry

(TG), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC). The

data reveals distinct temperature ranges and corresponding mass losses for each stage of

dehydration.

Table 1: Summary of Thermal Decomposition Stages and Mass Loss

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/ammin/article/109/3/533/635471/Thermal-behavior-of-borax-Na2B4O5-OH-4-8H2O
https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/jmps/118/1/118_230112/_html/-char/en
https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/jmps/118/1/118_230112/_html/-char/en
https://www.benchchem.com/product/b076245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage
Temperatur
e Range
(°C)

Key Event
Theoretical
Mass Loss
(%)

Observed
Mass Loss
(%)

Reference

1
Room Temp
- ~156

Loss of
loosely
bound
water

47.2 (for 10
H₂O)

~45 - 46 [4][5]

2 ~156 - ~450

Removal of

remaining

structural

water

- - [6]

3 ~530

Crystallizatio

n of

anhydrous

borax

0 0 [3]

| 4 | ~725 | Melting of anhydrous borax | 0 | 0 |[3] |

Table 2: DTA/DSC Peak Temperatures at a Heating Rate of 10 °C/min

Event Type
Peak Temperature
(°C)

Description Reference

Endothermic 114 Dehydration [5]

Endothermic 156 Dehydration [5]

Endothermic ~76 (349 K) Dehydration Reaction [7]

Exothermic ~530 Crystallization [3]

| Endothermic | ~725 | Melting |[3] |

Note: Peak temperatures can shift slightly with variations in heating rates and sample

preparation.[1]
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Experimental Protocols
Detailed methodologies are critical for the reproducibility of thermal analysis results. The

following sections describe typical experimental setups cited in the literature for analyzing

borax decahydrate.

Protocol 1: Combined TG/DTA Analysis

Instrumentation: Netzsch STA 409 PG model Thermal Analyzer.[1]

Sample Preparation: Approximately 50 mg of borax pentahydrate (a common starting

material for anhydrous borax production) was used. The average particle size was around

100 µm.[1]

Crucible: Alumina crucible.[1]

Atmosphere: Nitrogen gas flow at a rate of 40 mL/min.[1]

Heating Program: Samples were heated at constant rates of 1, 5, and 10 K/min.[1] The

dehydration was observed to start at approximately 107°C (380 K) and complete around

450°C (723 K).[1]

Protocol 2: TG/DTA Analysis for Anhydrous Borax Formation

Instrumentation: Seiko Instruments Inc. TG/DTA-7300.[3]

Sample Preparation: Approximately 15 mg of borax decahydrate.[3]

Crucible: Flat-bottomed platinum pan.[3]

Atmosphere: Argon gas flow at a rate of 200 mL/min.[3]

Heating Program: The sample was heated from 50 °C to 800 °C at a rate of 10 °C/min.[3]

The workflow for a typical thermal analysis experiment is outlined in the diagram below.

Caption: A generalized workflow for conducting the thermal analysis of borax.
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Analysis of Decomposition Products
Upon heating, borax decahydrate ultimately decomposes to form anhydrous borax (Na₂B₄O₇)

and water vapor. The anhydrous borax initially forms in an amorphous state before crystallizing

into stable phases (α-Na₂B₄O₇ and γ-Na₂B₄O₇) at higher temperatures.[3] Further heating

above approximately 740 °C causes the anhydrous borax to melt, forming a glass-like

substance.[8] If heated to decomposition, it can emit toxic fumes of sodium oxide.[9]

Conclusion
The thermal decomposition of borax decahydrate is a well-defined, multi-step process

dominated by sequential dehydration. The initial loss of eight water molecules is followed by

the removal of the final two structurally incorporated water molecules at higher temperatures.

This leads to the formation of amorphous anhydrous borax, which subsequently crystallizes

and melts. Quantitative analysis by TG/DTA provides precise data on the temperatures and

mass losses associated with these transformations. The detailed experimental protocols and

data presented in this guide offer a foundational understanding for researchers utilizing borax
decahydrate in high-temperature applications or for further material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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